Cas no 1304886-37-0 (2-4-(dimethylsulfamoyl)phenylpropanoic acid)
2-4-(dimethylsulfamoyl)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[4-(dimethylsulfamoyl)phenyl]propanoic acid
- 2-4-(dimethylsulfamoyl)phenylpropanoic acid
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- Inchi: 1S/C11H15NO4S/c1-8(11(13)14)9-4-6-10(7-5-9)17(15,16)12(2)3/h4-8H,1-3H3,(H,13,14)
- InChI Key: GHLICBYZLCIWML-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C1=CC=C(S(N(C)C)(=O)=O)C=C1)C
Computed Properties
- Exact Mass: 257.072
- Monoisotopic Mass: 257.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 83.1A^2
Experimental Properties
- Color/Form: No data available
- Density: Not available
- Melting Point: NA
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
2-4-(dimethylsulfamoyl)phenylpropanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
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Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-4-(dimethylsulfamoyl)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478325-10mg |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D478325-50mg |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D478325-100mg |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-102597-0.05g |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 95% | 0.05g |
$174.0 | 2023-10-28 | |
| Enamine | EN300-102597-0.1g |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 95% | 0.1g |
$257.0 | 2023-10-28 | |
| Enamine | EN300-102597-0.25g |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 95% | 0.25g |
$367.0 | 2023-10-28 | |
| Enamine | EN300-102597-0.5g |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 95% | 0.5g |
$579.0 | 2023-10-28 | |
| Enamine | EN300-102597-1.0g |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 95% | 1g |
$743.0 | 2023-06-10 | |
| Enamine | EN300-102597-2.5g |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 95% | 2.5g |
$1454.0 | 2023-10-28 | |
| Enamine | EN300-102597-5.0g |
2-[4-(dimethylsulfamoyl)phenyl]propanoic acid |
1304886-37-0 | 95% | 5g |
$2152.0 | 2023-06-10 |
2-4-(dimethylsulfamoyl)phenylpropanoic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 2-4-(dimethylsulfamoyl)phenylpropanoic acid
Research Briefing on 2-4-(dimethylsulfamoyl)phenylpropanoic acid (CAS: 1304886-37-0) in Chemical Biology and Pharmaceutical Applications
2-4-(dimethylsulfamoyl)phenylpropanoic acid (CAS: 1304886-37-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dimethylsulfamoyl and phenylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a modulator of biological pathways, particularly in inflammation and metabolic disorders. The compound's unique chemical structure allows for targeted interactions with specific enzymes and receptors, making it a valuable candidate for drug development.
Recent research has highlighted the synthesis and optimization of 2-4-(dimethylsulfamoyl)phenylpropanoic acid, with a focus on improving its bioavailability and pharmacokinetic properties. Advanced computational modeling and high-throughput screening techniques have been employed to identify its binding affinities and mechanistic pathways. These studies have revealed that the compound exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), suggesting its potential as an anti-inflammatory agent.
In addition to its anti-inflammatory properties, 2-4-(dimethylsulfamoyl)phenylpropanoic acid has been investigated for its role in metabolic regulation. Preclinical studies have demonstrated its ability to modulate glucose and lipid metabolism, making it a potential candidate for treating metabolic syndromes such as diabetes and obesity. The compound's mechanism of action involves the activation of peroxisome proliferator-activated receptors (PPARs), which play a critical role in energy homeostasis and insulin sensitivity.
Further investigations into the safety and efficacy of 2-4-(dimethylsulfamoyl)phenylpropanoic acid are ongoing, with several clinical trials in the pipeline. Early-phase trials have reported favorable tolerability profiles, with minimal adverse effects observed in animal models. However, more comprehensive studies are needed to fully elucidate its therapeutic potential and optimize dosing regimens for human applications.
In conclusion, 2-4-(dimethylsulfamoyl)phenylpropanoic acid (CAS: 1304886-37-0) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its dual role in inflammation and metabolic regulation underscores its versatility as a therapeutic agent. Continued research and development efforts are expected to further validate its efficacy and safety, paving the way for its potential integration into clinical practice.
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